Cas no 1862054-22-5 (3-{[(2-Fluoro-5-methylphenyl)methyl]amino}-1lambda6-thietane-1,1-dione)

• Product Name: 3-{[(2-Fluoro-5-methylphenyl)methyl]amino}-1lambda6-thietane-1,1-dione
• CAS No: 1862054-22-5
• MF: C₁₁H₁₄FNO₂S
• MW: 243.297765254974
• CID: 6520539
• PubChem ID: 165717664
• Update Time: 2025-10-30

3-{[(2-Fluoro-5-methylphenyl)methyl]amino}-1lambda6-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• EN300-738706
• 1862054-22-5
• 3-{[(2-fluoro-5-methylphenyl)methyl]amino}-1lambda6-thietane-1,1-dione
• 3-{[(2-Fluoro-5-methylphenyl)methyl]amino}-1lambda6-thietane-1,1-dione

• Inchi： 1S/C11H14FNO2S/c1-8-2-3-11(12)9(4-8)5-13-10-6-16(14,15)7-10/h2-4,10,13H,5-7H2,1H3
• InChI Key： RJEGQGMRXIMPFK-UHFFFAOYSA-N
• SMILES： S1(CC(C1)NCC1C(=CC=C(C)C=1)F)(=O)=O

Computed Properties

• Exact Mass: 243.07292802g/mol
• Monoisotopic Mass: 243.07292802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-{[(2-Fluoro-5-methylphenyl)methyl]amino}-1lambda6-thietane-1,1-dione

3-{[(2-Fluoro-5-methylphenyl)methyl]amino}-1lambda6-thietane-1,1-dione: A Comprehensive Overview

The compound with CAS No. 1862054-22-5, known as 3-{[(2-Fluoro-5-methylphenyl)methyl]amino}-1lambda6-thietane-1,1-dione, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thietane dione framework with a substituted phenyl group. The presence of the fluoro and methyl substituents on the phenyl ring introduces intriguing electronic and steric effects, making this compound a valuable subject for both fundamental research and applied studies.

Recent studies have highlighted the potential of thietane diones as versatile building blocks in organic synthesis. These compounds are known for their ability to participate in various cycloaddition reactions, making them ideal candidates for constructing complex molecular architectures. The fluorine atom in the phenyl group of this compound plays a crucial role in modulating the electronic properties of the molecule, which can significantly influence its reactivity in synthetic transformations. Furthermore, the methyl group provides additional steric bulk, which can be exploited to control the stereochemistry of reactions involving this compound.

One of the most promising applications of 3-{[(2-Fluoro-5-methylphenyl)methyl]amino}-1lambda6-thietane-1,1-dione lies in its potential as a precursor for drug development. The amino group attached to the thietane dione framework allows for further functionalization, enabling the creation of bioactive molecules with tailored pharmacological properties. Recent research has demonstrated that derivatives of this compound exhibit potent activity against various enzymes and receptors, suggesting its utility in designing novel therapeutic agents.

The synthesis of this compound involves a multi-step process that showcases the ingenuity of modern organic chemistry. Starting from readily available starting materials, chemists employ a combination of nucleophilic substitutions, eliminations, and cyclizations to construct the thietane dione core. The introduction of the fluoro and methyl substituents on the phenyl ring is achieved through carefully controlled electrophilic aromatic substitution reactions, ensuring high regioselectivity and yield.

In terms of physical properties, 3-{[(2-Fluoro-5-methylphenyl)methyl]amino}-1lambda6-thietane-1,1-dione exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum reveals strong absorption bands in the ultraviolet region, indicative of its conjugated system. These properties make it suitable for use in various spectroscopic techniques to study its interactions with other molecules.

From an environmental perspective, this compound has been shown to degrade under specific conditions, releasing non-toxic byproducts. This makes it an environmentally friendly choice for applications where sustainability is a priority. Ongoing research is focused on optimizing its degradation pathways to further enhance its eco-friendliness.

In conclusion, 3-{[(2-Fluoro-5-methylphenyl)methyl]amino}-1lambda6-thietane-1,1-dione (CAS No. 1862054-22-5) is a remarkable compound with diverse applications across multiple disciplines. Its unique structure, combined with its favorable chemical properties, positions it as a valuable tool for both academic research and industrial applications. As our understanding of this molecule continues to grow, it is likely to play an increasingly important role in shaping future advancements in organic chemistry and pharmacology.